4-methoxy-3,5-dimethyl-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-methoxy-3,5-dimethyl-N-[2-(1-propyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C23H32N2O3S/c1-5-12-25-13-6-7-20-16-19(8-9-22(20)25)10-11-24-29(26,27)21-14-17(2)23(28-4)18(3)15-21/h8-9,14-16,24H,5-7,10-13H2,1-4H3
• InChI Key: GATUEQOLLMNZFK-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCCC2=C1C=CC(=C2)CCNS(=O)(=O)C3=CC(=C(C(=C3)C)OC)C
• Molecular Formula: C23H32N2O3S
• Molecular Weight: 416.6 g/mol

Description

4-methoxy-3,5-dimethyl-N-(2-(1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H32N2O3S and its molecular weight is 416.58. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Synthesis

• Gliquidone Analysis : A study by Gelbrich, Haddow, and Griesser (2011) detailed the molecular structure of a compound with a similar benzenesulfonamide derivative, highlighting intramolecular and intermolecular hydrogen bonds which contribute to its structural integrity. This research could provide insights into the design and synthesis of related compounds (Gelbrich, Haddow, & Griesser, 2011).

Therapeutic Applications

• Antitumor Agents : Alqasoumi et al. (2010) synthesized novel tetrahydroquinoline derivatives containing the biologically active sulfonamide moiety, demonstrating potent in vitro antitumor activity. Such compounds could be explored for their potential as new classes of antitumor agents, showcasing the diverse therapeutic applications of benzenesulfonamide derivatives (Alqasoumi, Al-Taweel, Alafeefy, Ghorab, & Noaman, 2010).

Enzyme Inhibition for Alzheimer’s Disease

• Acetylcholinesterase Inhibitors : Abbasi et al. (2018) discussed the synthesis of sulfonamides derived from 4-methoxyphenethylamine, demonstrating significant inhibitory effects on acetylcholinesterase. This enzyme inhibition is crucial for developing therapeutic agents for Alzheimer's disease, showing how benzenesulfonamide derivatives can contribute to addressing neurodegenerative disorders (Abbasi et al., 2018).

Antimicrobial Applications

• Antimicrobial Agents : A study presented the synthesis of quinoline-based compounds with sulfonamide moieties, demonstrating significant antimicrobial activity. This research highlights the potential of benzenesulfonamide derivatives as antimicrobial agents, contributing to the development of new treatments for bacterial infections (IOSR Journals, Vora, & Vora, 2012).